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Compound of Interest

Compound Name: 1-Allyloxynaphthalene

CAS No.: 20009-25-0

Cat. No.: B1268387

Get Quote

This guide provides a comprehensive technical overview of 1-allyloxynaphthalene, a key

intermediate in synthetic organic chemistry. Intended for researchers, scientists, and

professionals in drug development, this document delves into the molecule's fundamental

properties, reliable synthetic protocols, characteristic reactivity, and its potential applications as

a building block for more complex chemical entities.

Core Molecular Attributes
1-Allyloxynaphthalene, also known by its IUPAC name 1-(prop-2-en-1-yloxy)naphthalene, is

an aromatic ether that combines the rigid, planar naphthalene core with a flexible and reactive

allyl group. This unique structural combination dictates its chemical behavior and utility in

synthesis.

The fundamental properties of 1-allyloxynaphthalene are summarized below. These values

are critical for experimental design, purification, and characterization.
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Property Value Source(s)

Chemical Formula C₁₃H₁₂O [1]

Molecular Weight 184.23 g/mol [1]

CAS Number 20009-25-0 [1]

Appearance
Not specified; likely a colorless

to pale yellow oil

Melting Point -10 °C (decomposes)

Boiling Point 60 °C @ 0.01 Torr

Density (Predicted) 1.048 ± 0.06 g/cm³

Synthesis of 1-Allyloxynaphthalene via Williamson
Ether Synthesis
The most direct and widely employed method for preparing 1-allyloxynaphthalene is the

Williamson ether synthesis. This classical Sₙ2 reaction provides a reliable and high-yielding

pathway by coupling the sodium salt of 1-naphthol (the nucleophile) with an allyl halide (the

electrophile).

Causality in Experimental Design: The choice of a strong base (like sodium hydride or

potassium carbonate) is crucial to deprotonate the phenolic hydroxyl group of 1-naphthol,

thereby generating the highly nucleophilic naphthoxide anion. An aprotic polar solvent, such as

dimethylformamide (DMF) or acetonitrile, is selected to solvate the cation without interfering

with the nucleophile, thus accelerating the rate of the Sₙ2 reaction. Allyl bromide is an excellent

electrophile due to the high reactivity of the carbon-bromine bond and minimal steric hindrance

at the reaction center.
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Diagram 1: Williamson Ether Synthesis Workflow.

Experimental Protocol: Williamson Ether Synthesis
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This protocol is a self-validating system; progress can be monitored by Thin Layer

Chromatography (TLC), and the final product identity is confirmed by spectroscopic analysis.

Preparation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar

and a reflux condenser, add 1-naphthol (10.0 g, 69.4 mmol) and anhydrous potassium

carbonate (11.5 g, 83.2 mmol).

Solvent Addition: Add 100 mL of anhydrous dimethylformamide (DMF) to the flask.

Reagent Addition: Stir the mixture at room temperature and add allyl bromide (7.2 mL, 83.2

mmol) dropwise over 10 minutes.

Reaction: Heat the reaction mixture to 70 °C and maintain for 4-6 hours. Monitor the

disappearance of the 1-naphthol spot by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent

system).

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the

contents into 300 mL of cold water and transfer to a separatory funnel.

Extraction: Extract the aqueous mixture with diethyl ether (3 x 100 mL).

Washing: Combine the organic layers and wash with 5% aqueous sodium hydroxide (2 x 100

mL) to remove any unreacted 1-naphthol, followed by a wash with brine (1 x 100 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude oil by flash column chromatography on silica gel,

eluting with a hexane/ethyl acetate gradient to yield pure 1-allyloxynaphthalene.

Key Reactivity: The Aromatic Claisen
Rearrangement
The presence of the allyl ether linkage makes 1-allyloxynaphthalene a prime candidate for the

Claisen rearrangement, a powerful[2][2]-sigmatropic rearrangement that forms a C-C bond.

Upon heating, 1-allyloxynaphthalene rearranges to form 2-allyl-1-naphthol. This reaction is

intramolecular and proceeds through a concerted, cyclic transition state.[2]
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Mechanistic Insight: The reaction is thermally induced and involves the suprafacial migration of

the allyl group from the oxygen atom to the ortho-position (C2) of the naphthalene ring. The

initial product is a dienone intermediate, which immediately tautomerizes to the more stable

aromatic phenol, 2-allyl-1-naphthol. This rearomatization is the thermodynamic driving force for

the reaction.

1-Allyloxynaphthalene
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 Rearrangement 

2-Allyl-1-naphthol
(Final Product)
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Diagram 2: Claisen Rearrangement of 1-Allyloxynaphthalene.

Experimental Protocol: Claisen Rearrangement
Setup: Place 1-allyloxynaphthalene (5.0 g, 27.1 mmol) in a 50 mL round-bottom flask

containing a magnetic stir bar.

Solvent: Add 25 mL of a high-boiling, non-polar solvent such as decalin or N,N-diethylaniline.

Reaction: Heat the solution to reflux (approx. 190-215 °C) under a nitrogen atmosphere for

3-5 hours. Monitor the reaction by TLC for the formation of the more polar product, 2-allyl-1-

naphthol.
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Cooling and Isolation: Cool the reaction mixture to room temperature. The product can often

be isolated by direct crystallization upon cooling or after partial removal of the solvent under

reduced pressure.

Purification: If necessary, the product can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or hexane) or by column chromatography.

Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of 1-
allyloxynaphthalene. Below are the expected spectral features.
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Technique Expected Features

¹H NMR

Aromatic Protons (7H): Multiple signals between

δ 7.0-8.2 ppm. The proton at C8 will be

significantly downfield due to peri-interactions.

Allyl Protons (5H): A multiplet for the internal

vinyl proton (-CH=) around δ 6.0-6.2 ppm. Two

doublets of doublets for the terminal vinyl

protons (=CH₂) around δ 5.2-5.5 ppm. A doublet

for the methylene protons (-OCH₂-) around δ

4.6-4.8 ppm.

¹³C NMR

Naphthalene Carbons (10C): Signals in the

aromatic region (δ 105-155 ppm). The oxygen-

bearing carbon (C1) will be downfield (~δ 154

ppm). Allyl Carbons (3C): The internal vinyl

carbon (-CH=) at ~δ 133 ppm, the terminal vinyl

carbon (=CH₂) at ~δ 117 ppm, and the

methylene carbon (-OCH₂-) at ~δ 69 ppm.[1]

FTIR (cm⁻¹)

~3080-3050: Aromatic and vinylic C-H stretch.

~2930-2860: Aliphatic C-H stretch of the

methylene group. ~1645: C=C stretch of the allyl

group. ~1590, 1500, 1460: Aromatic C=C

stretching vibrations. ~1270-1230: Aryl-Alkyl

Ether C-O stretch (asymmetric). ~1070-1020:

Aryl-Alkyl Ether C-O stretch (symmetric).

Mass Spec. (GC-MS)

Molecular Ion (M⁺): m/z = 184. Key Fragments:

m/z = 143 ([M-C₃H₅]⁺, loss of allyl group), m/z =

115 ([C₉H₇]⁺, naphthyl cation fragment).[1]

Applications in Research and Drug Development
While 1-allyloxynaphthalene itself is not typically a final drug product, it serves as a crucial

scaffold in medicinal chemistry and organic synthesis.

Access to Substituted Naphthols: The Claisen rearrangement provides clean and

regioselective access to 2-allyl-1-naphthol. The newly introduced allyl group is highly
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versatile and can be further functionalized (e.g., via oxidation, hydroboration, or metathesis)

to create a diverse library of naphthalene derivatives.

Bioactive Scaffolds: The naphthalene ring system is a well-established pharmacophore

found in numerous FDA-approved drugs (e.g., Naproxen, Propranolol).[3] Naphthalene

derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory,

antimicrobial, and cytotoxic properties.[2] By using 1-allyloxynaphthalene as a starting

point, chemists can synthesize novel analogues for screening in drug discovery programs.

Safety and Handling
As a professional in a laboratory setting, adherence to strict safety protocols is paramount

when handling 1-allyloxynaphthalene and its reagents.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of

vapors.

Flammability: Ethers are flammable. Keep away from open flames, sparks, and hot surfaces.

Peroxide Formation: Like many ethers, 1-allyloxynaphthalene has the potential to form

explosive peroxides upon prolonged exposure to air and light. Store in a tightly sealed,

opaque container, under an inert atmosphere (nitrogen or argon if possible), and away from

heat sources. It is advisable to date the container upon opening and test for peroxides before

use if stored for an extended period.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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